Cas no 1806164-28-2 (4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806164-28-2
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4843156
• Update Time: 2025-06-12

4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H11F3N2O2/c1-5-6(3-13)2-8(14-7(5)4-15)16-9(10,11)12/h2,15H,3-4,13H2,1H3
• InChI Key： YCRPTVBXDZLJPP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(C)C(CO)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806164-28-2)

The compound 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806164-28-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the aminomethyl group further expands its utility, enabling facile derivatization for the development of novel therapeutics. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural motifs align with targets for neurological disorders.

From a synthetic chemistry perspective, 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol serves as a versatile building block. Its pyridine core is a common scaffold in medicinal chemistry, and the additional functional groups allow for diverse chemical modifications. This adaptability has led to its use in the design of small-molecule inhibitors and enzyme modulators, addressing unmet medical needs in areas such as oncology and inflammation.

The compound's CAS No. 1806164-28-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists are also investigating its role in sustainable chemistry, as the incorporation of fluorine and methoxy groups can reduce environmental impact compared to traditional halogenated compounds. This aligns with the growing emphasis on green chemistry and eco-friendly synthetic routes.

Another area of interest is the compound's potential in agrochemical applications. The trifluoromethoxy moiety is known to enhance the pesticidal activity of molecules, making it a candidate for the development of next-generation crop protection agents. Researchers are optimizing its derivatives to improve efficacy while minimizing ecological harm, a priority in modern agriculture.

In summary, 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806164-28-2) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural complexity and functional diversity position it as a key player in advancing drug discovery and sustainable chemistry. As research continues, this compound is expected to play a pivotal role in addressing global health and environmental challenges.